Cas no 1306158-28-0 (5-(Chloromethyl)-2-(2,5-dichlorophenoxy)pyridine)

• Product Name: 5-(Chloromethyl)-2-(2,5-dichlorophenoxy)pyridine
• CAS No: 1306158-28-0
• MF: C₁₂H₈Cl₃NO
• MW: 288.557020187378
• CID: 6792877
• PubChem ID: 61269341
• Update Time: 2025-05-19

5-(Chloromethyl)-2-(2,5-dichlorophenoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloromethyl-2-(2,5-dichloro-phenoxy)-pyridine
• 5-Chloromethyl-2-(2,5-dichloro-phenoxy)-pyridine, 95%
• 5-(chloromethyl)-2-(2,5-dichlorophenoxy)pyridine
• 1306158-28-0
• MFCD13323556
• AKOS010521027
• 5-(Chloromethyl)-2-(2,5-dichlorophenoxy)pyridine

• Inchi： 1S/C12H8Cl3NO/c13-6-8-1-4-12(16-7-8)17-11-5-9(14)2-3-10(11)15/h1-5,7H,6H2
• InChI Key： HEOVDOXCYHXURB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1OC1C=CC(CCl)=CN=1)Cl

Computed Properties

• Exact Mass: 286.967147g/mol
• Monoisotopic Mass: 286.967147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 22.1Ų

Additional information on 5-(Chloromethyl)-2-(2,5-dichlorophenoxy)pyridine

5-(Chloromethyl)-2-(2,5-dichlorophenoxy)pyridine: A Comprehensive Overview

5-(Chloromethyl)-2-(2,5-dichlorophenoxy)pyridine, identified by the CAS number 1306158-28-0, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and versatile properties. In recent years, advancements in synthetic chemistry and material science have further highlighted its potential in diverse industries, making it a subject of extensive research and development.

The chemical structure of 5-(Chloromethyl)-2-(2,5-dichlorophenoxy)pyridine comprises a pyridine ring substituted with a chloromethyl group at the 5-position and a 2,5-dichlorophenoxy group at the 2-position. This arrangement imparts the compound with distinct electronic and steric properties, which are crucial for its functional applications. The presence of multiple chlorine atoms in the molecule contributes to its stability and reactivity under specific conditions.

Recent studies have explored the synthesis of 1306158-28-0 through various routes, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized to enhance yield and purity, ensuring that the compound meets high-quality standards for industrial use. Researchers have also investigated the influence of reaction conditions, such as temperature and solvent choice, on the overall efficiency of the synthesis process.

The application of 5-(Chloromethyl)-2-(2,5-dichlorophenoxy)pyridine spans across multiple sectors. In the pharmaceutical industry, it has been utilized as an intermediate in drug synthesis due to its ability to participate in key biochemical reactions. Additionally, its role as a building block in agrochemicals has been extensively studied, particularly in the development of herbicides and insecticides with improved efficacy and reduced environmental impact.

In materials science, this compound has shown promise as a precursor for advanced polymers and coatings. Its ability to form stable bonds under thermal and chemical stress makes it an attractive candidate for high-performance materials used in aerospace and automotive industries. Recent breakthroughs in polymerization techniques have further expanded its potential in this domain.

The environmental impact of 1306158-28-0 has also been a focal point of recent research. Studies have examined its biodegradation pathways under various environmental conditions, providing insights into its ecological footprint. Furthermore, efforts have been made to develop sustainable production methods that minimize waste and energy consumption.

In terms of safety considerations, handling this compound requires adherence to standard laboratory protocols to ensure worker safety. Its chemical stability under normal conditions reduces the risk of accidental releases or reactions during storage and transportation.

Looking ahead, ongoing research aims to unlock new functionalities of 5-(Chloromethyl)-2-(2,5-dichlorophenoxy)pyridine. Innovations in catalytic processes are expected to further enhance its versatility across different applications. Collaborative efforts between academia and industry are driving advancements that promise to elevate this compound's role in cutting-edge technologies.

In conclusion, 5-(Chloromethyl)-2-(2,5-dichlorophenoxy)pyridine, CAS No. 1306158-28-0, stands as a testament to the ingenuity of modern chemistry. Its unique properties and wide-ranging applications underscore its importance in contemporary scientific research and industrial innovation.